Cas no 861408-80-2 (1-Benzyl-N-(2-furylmethyl)piperidin-4-amine)

1-Benzyl-N-(2-furylmethyl)piperidin-4-amine is a versatile heterocyclic compound. It exhibits high purity and stability, making it suitable for various synthetic applications. The unique structure of this compound allows for effective interactions with other molecules, enhancing its potential in pharmaceutical research and organic synthesis. Its availability in bulk quantities ensures cost-effectiveness for researchers and manufacturers.
1-Benzyl-N-(2-furylmethyl)piperidin-4-amine structure
861408-80-2 structure
Product Name:1-Benzyl-N-(2-furylmethyl)piperidin-4-amine
CAS No:861408-80-2
MF:C17H22N2O
MW:270.369384288788
CID:1070809
PubChem ID:16787281
Update Time:2025-06-18

1-Benzyl-N-(2-furylmethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-N-(2-furylmethyl)piperidin-4-amine
    • 861408-80-2
    • AKOS000144658
    • 1-benzyl-N-(furan-2-ylmethyl)piperidin-4-amine
    • C90555
    • CS-0330849
    • (1-Benzylpiperidin-4-yl)furan-2-ylmethyl-amine
    • ALBB-006347
    • STK500539
    • MDL: MFCD01653590
    • Inchi: 1S/C17H22N2O/c1-2-5-15(6-3-1)14-19-10-8-16(9-11-19)18-13-17-7-4-12-20-17/h1-7,12,16,18H,8-11,13-14H2
    • InChI Key: LUDPAPHRXZBKJI-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 270.173213330g/mol
  • Monoisotopic Mass: 270.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.4Ų

1-Benzyl-N-(2-furylmethyl)piperidin-4-amine Pricemore >>

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